Cas no 66877-05-2 ((2R)-N-methyl-2-Pyrrolidinecarboxamide)

• Product Name: (2R)-N-methyl-2-Pyrrolidinecarboxamide
• CAS No: 66877-05-2
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 858855
• PubChem ID: 40425053
• Update Time: 2025-10-28

(2R)-N-methyl-2-Pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• (2R)-N-methyl-2-Pyrrolidinecarboxamide
• (R)-N-Methyl-2-pyrrolidinecarboxamide
• (R)-proline methylamide
• 2-Pyrrolidinecarboxamide, N-methyl-, (2R)-
• 66877-05-2
• (2R)-N-methylpyrrolidine-2-carboxamide
• C78390
• EN300-740432
• URHXQSTYLJNJMT-RXMQYKEDSA-N
• N-methyl-D-prolinamide
• (R)-N-Methylpyrrolidine-2-carboxamide
• SCHEMBL5616351
• MFCD17215581
• CS-0301296

• MDL： MFCD17215581
• Inchi： 1S/C6H12N2O/c1-7-6(9)5-3-2-4-8-5/h5,8H,2-4H2,1H3,(H,7,9)/t5-/m1/s1
• InChI Key： URHXQSTYLJNJMT-RXMQYKEDSA-N
• SMILES： O=C([C@H]1CCCN1)NC

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-N-methyl-2-Pyrrolidinecarboxamide

Comprehensive Guide to (2R)-N-methyl-2-Pyrrolidinecarboxamide (CAS No. 66877-05-2): Properties, Applications, and Market Insights

(2R)-N-methyl-2-Pyrrolidinecarboxamide, with the CAS number 66877-05-2, is a chiral compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its pyrrolidine backbone and amide functional group, plays a crucial role in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "CAS 66877-05-2" or "(2R)-N-methyl-2-Pyrrolidinecarboxamide uses" to understand its applications and properties. This article delves into the compound's structure, synthesis, applications, and market trends while addressing common queries like "how to synthesize (2R)-N-methyl-2-Pyrrolidinecarboxamide" and "where to buy 66877-05-2."

The chemical structure of (2R)-N-methyl-2-Pyrrolidinecarboxamide features a five-membered pyrrolidine ring with a carboxamide group at the second carbon position and a methyl substitution on the nitrogen atom. Its chiral center at the second carbon makes it a valuable building block in asymmetric synthesis. The compound's molecular formula is C6H12N2O, and it typically appears as a white to off-white crystalline powder. Its solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO) makes it versatile for laboratory and industrial applications. Users often inquire about "(2R)-N-methyl-2-Pyrrolidinecarboxamide solubility" or "66877-05-2 melting point," highlighting its practical relevance.

In the pharmaceutical industry, (2R)-N-methyl-2-Pyrrolidinecarboxamide serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its chiral purity is critical for producing enantiomerically pure drugs, particularly in central nervous system (CNS) therapeutics. Recent studies have explored its potential in neuroprotective agents and dopamine receptor modulators, aligning with the growing demand for neurodegenerative disease treatments. Searches like "66877-05-2 in drug development" or "(2R)-N-methyl-2-Pyrrolidinecarboxamide pharmacological applications" reflect this trend. Additionally, the compound's role in peptide synthesis and catalysis has expanded its utility in biotechnology.

The global market for (2R)-N-methyl-2-Pyrrolidinecarboxamide is driven by its increasing adoption in pharmaceutical R&D and fine chemical manufacturing. With the rise of precision medicine and chiral drug development, demand for high-purity enantiomers like CAS 66877-05-2 is expected to grow. Suppliers and manufacturers often highlight "high-purity (2R)-N-methyl-2-Pyrrolidinecarboxamide" or "custom synthesis of 66877-05-2" to cater to niche markets. Regulatory compliance, such as GMP certification and REACH registration, further influences procurement decisions, as seen in queries like "66877-05-2 supplier with GMP."

From a synthetic perspective, (2R)-N-methyl-2-Pyrrolidinecarboxamide can be prepared via stereoselective amidation of (2R)-pyrrolidine derivatives or through enzymatic resolution of racemic mixtures. Researchers optimizing these methods frequently search for "(2R)-N-methyl-2-Pyrrolidinecarboxamide synthesis protocol" or "66877-05-2 yield improvement." Green chemistry initiatives have also spurred interest in solvent-free and catalytic approaches, addressing sustainability concerns in chemical production.

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In conclusion, (2R)-N-methyl-2-Pyrrolidinecarboxamide (66877-05-2) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and chemical synthesis. Its chiral specificity and functional versatility make it indispensable in modern research and industrial processes. By addressing common search queries and integrating market trends and scientific advancements, this guide aims to serve as a comprehensive resource for professionals seeking in-depth knowledge about this valuable molecule.